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Compound of Interest

Compound Name: Rauvoyunine C

CAS No.: 1211543-01-9

Cat. No.: B1169371

Get Quote

Target Analyte: Rauvoyunine C (CAS: 1211543-01-9) Matrix: Plant Extracts (Quality Control) &

Biological Fluids (Pharmacokinetics) Technique: UHPLC-PDA & LC-MS/MS[1][2]

Analyte Profile & Physicochemical Basis
To design a robust assay, one must first understand the molecule's behavior in solution.

Rauvoyunine C is a picraline-type indole alkaloid, structurally characterized as 11-

Methoxyburnamine 17-O-3',4',5'-trimethoxybenzoate.[1]
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Property Specification
Implications for Method
Design

Molecular Formula C₃₂H₃₆N₂O₉
Precursor ion

Molecular Weight 592.64 g/mol

High MW suggests good

retention on C18; amenable to

ESI+.[1]

Polarity (LogP) High (Lipophilic)
Requires high organic mobile

phase strength for elution.[1]

Acid/Base Basic (Tertiary Amine)

pKa ~6.5–7.[1]5. Mobile phase

pH must be controlled (pH > 8

for neutral form or pH < 3 for

ionized form).[1]

Chromophore Indole + Trimethoxybenzoate
Strong UV absorption at 207

nm, 228 nm, and 298 nm.

Sample Preparation Protocols
The choice of extraction depends on the matrix. Rauvoyunine C is lipophilic; therefore,

avoiding highly aqueous extraction solvents is critical to prevent precipitation.

Protocol A: Extraction from Plant Matrix (R.
yunnanensis)
Objective: High-yield recovery for potency testing.[1]

Grinding: Pulverize dried roots/aerial parts to a fine powder (#60 mesh).

Solvent: Use Methanol:Chloroform (1:1 v/v) or 95% Ethanol.[1] The chlorinated solvent aids

in solubilizing the bulky ester moiety.

Sonication: Sonicate 100 mg powder in 10 mL solvent for 30 mins at 25°C.
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Clarification: Centrifuge at 10,000 rpm for 10 mins. Filter supernatant through a 0.22 µm

PTFE filter (Nylon filters may bind alkaloids).[1]

Protocol B: Extraction from Plasma (Bioanalysis)
Objective: Removal of proteins/phospholipids for LC-MS/MS.[1] Recommended Method:

Liquid-Liquid Extraction (LLE)[1]

Aliquot: Transfer 50 µL plasma to a chemically resistant tube.

Internal Standard (IS): Add 10 µL of Reserpine (structurally similar) or deuterated analog

(100 ng/mL).[1]

Basification: Add 20 µL of 0.1 M Ammonium Carbonate (pH 9.0) to ensure the alkaloid is

uncharged (improves organic solubility).[1]

Extraction: Add 500 µL MTBE (Methyl tert-butyl ether) or Ethyl Acetate.[1] Vortex for 5 mins.

Separation: Centrifuge (4,000 g, 10 min). Freeze the aqueous layer (dry ice bath) and decant

the organic layer.

Reconstitution: Evaporate to dryness under

at 40°C. Reconstitute in 100 µL Mobile Phase (50:50 MeOH:Water + 0.1% Formic Acid).

Chromatographic Separation (UHPLC)
The separation strategy utilizes Reverse Phase Chromatography (RPC).[1] Due to the basic

nitrogen, peak tailing is a risk. This is mitigated by using a column with high carbon load and

end-capping, or by using an additive (Ammonium Formate).[1]

Method Parameters
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

Column: Waters BEH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex C18.[1]

Why? The BEH particle tolerates high pH if basic mobile phase is needed, while Kinetex

core-shell provides high resolution at lower backpressures.[1]
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Column Temp: 40°C (Reduces viscosity, improves mass transfer).[1]

Flow Rate: 0.3 mL/min.[1]

Mobile Phase Gradient[1]
Phase A: 0.1% Formic Acid in Water + 2 mM Ammonium Formate.[1]

Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.[1]

Time (min) % Phase B Event

0.0 10 Initial equilibration

1.0 10 Load sample / divert waste

6.0 90 Elution of Rauvoyunine C

7.5 90 Wash column

7.6 10 Return to initial

10.0 10 Re-equilibration

Detection Techniques
Technique 1: UV-Vis/PDA (Quality Control)
Best for routine purity checks where sensitivity requirements are moderate (>1 µg/mL).[1]

Wavelength: Monitor 298 nm (specific to the trimethoxybenzoate/indole conjugation) to

reduce interference from simple proteins absorbing at 214/280 nm.

Reference Wavelength: 360 nm (off).[1]

Technique 2: LC-MS/MS (Bioanalysis/Trace Quant)
Required for PK studies (sensitivity < 1 ng/mL).[1]

Ionization: Electrospray Ionization (ESI), Positive Mode.[1][2][3]
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Source Parameters:

Spray Voltage: 3500 V

Capillary Temp: 320°C[1]

Sheath Gas: 45 arb units

MRM Transitions (Multiple Reaction Monitoring): Since Rauvoyunine C is an ester, the

primary fragmentation usually involves the loss of the trimethoxybenzoic acid moiety or

cleavage of the ester bond.

Analyte
Precursor (

)

Product (

)

Collision
Energy (eV)

Rationale

Rauvoyunine C 593.3 195.1 35

Trimethoxybenzo

yl cation

(Characteristic)

Rauvoyunine C 593.3 399.2 25

Loss of

trimethoxybenzo

ate (Core

skeleton)

Reserpine (IS) 609.3 195.1 35

Common

fragment (verify

separation!)[1]

> Critical Note: Since the IS (Reserpine) and Analyte share the 195.1 fragment,

chromatographic separation is non-negotiable to prevent cross-talk.

Method Validation Strategy (ICH M10)
To ensure the data is trustworthy, the method must be validated.

A. Linearity & Range
Prepare calibration standards in the matched matrix (e.g., blank plasma).
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Range: 1 ng/mL to 1000 ng/mL.

Curve Fitting: Linear regression (

) with

weighting to improve accuracy at the lower end.

B. Matrix Effect (ME)
Rauvolfia extracts are complex.[1] Co-eluting phospholipids can suppress ionization in MS.[1]

Calculation:

[1]

A = Peak area of analyte in neat solution.

B = Peak area of analyte spiked into extracted blank matrix.

Acceptance: 85%–115%.[1] If ME < 85%, switch to Stable Isotope Labeled (SIL) IS or

improve extraction (e.g., use SPE cartridges like Waters Oasis HLB).

Visualized Workflow (Graphviz)[1]
The following diagram illustrates the decision logic for selecting the appropriate analytical

workflow for Rauvoyunine C.
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Sample Source

Plant Material
(R. yunnanensis)

Biological Fluid
(Plasma/Serum)

Extraction: MeOH/CHCl3
(Ultrasonication)

LLE: MTBE @ pH 9.0
(Protein Precipitation)

Est. Concentration?

LC-MS/MS (MRM)
Limit: ~0.5 ng/mL

Transition: 593.3 -> 195.1

Trace Analysis

HPLC-PDA (298 nm)
Limit: ~1 µg/mL

High (>1 ppm) Low (<1 ppm)

Click to download full resolution via product page

Figure 1: Decision tree for selecting extraction and detection methods based on sample matrix

and sensitivity needs.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Peak Tailing
Interaction of basic nitrogen

with silanols.[1]

Increase buffer strength (10

mM Ammonium Formate) or

pH (if column permits).[1]

Low Recovery (LLE)
Analyte is ionized in aqueous

phase.[1]

Ensure pH of plasma is

adjusted to 9.0 (pKa of

Rauvoyunine C is ~7.0) before

adding organic solvent.[1]

Carryover
Lipophilic analyte sticking to

injector.[1]

Use a needle wash of

Acetonitrile:Isopropanol:Aceto

ne (1:1:1).[1]

Signal Drift Source contamination.[1]

Divert flow to waste for the first

1 min and last 2 mins of the

gradient.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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